N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(4-fluorophenyl)-7-oxoisothiazolo[4,5-d]pyrimidin-6(7H)-yl]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C21H20FN3O4/c1-13-10-20(25-21(23-13)14-4-6-15(22)7-5-14)29-12-19(26)24-17-9-8-16(27-2)11-18(17)28-3/h4-11H,12H2,1-3H3,(H,24,26)
• InChI Key: CICFPNATTMANPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=C(C=C2)F)OCC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C21H20FN3O4
• Molecular Weight: 397.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(4-fluorophenyl)-7-oxoisothiazolo[4,5-d]pyrimidin-6(7H)-yl]acetamide is a useful research compound. Its molecular formula is C21H20FN3O4 and its molecular weight is 397.406. The purity is usually 95%.
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Scientific Research Applications

Structure-Activity Relationships and Metabolic Stability Improvements

Research has investigated the metabolic stability and in vitro and in vivo efficacy of compounds structurally related to the specified chemical, focusing on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. By examining various heterocyclic analogs, scientists aimed to enhance metabolic stability, resulting in compounds with comparable potency but reduced deacetylation issues, highlighting the importance of structural modifications in drug development (Stec et al., 2011).

Anti-Inflammatory and Antimicrobial Activities

Several studies have synthesized derivatives showcasing significant anti-inflammatory and antimicrobial activities. These efforts include the creation of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, indicating the compound's potential in developing treatments for inflammation and infections (Sunder & Maleraju, 2013).

Antitumor Activity

The compound and its derivatives have also been explored for their antitumor activities. For example, new derivatives bearing different heterocyclic rings have been evaluated against human tumor cell lines, identifying compounds with considerable anticancer activity. This research underscores the potential of such chemicals in oncology, offering insights into designing new anticancer agents (Yurttaş et al., 2015).

Pharmacological Activities

Further studies include the design, synthesis, and evaluation of derivatives for various pharmacological activities, such as anticancer and anti-inflammatory effects. These investigations reveal the compound's versatility and potential as a scaffold for developing therapeutics with diverse biological activities (Ghule et al., 2013).